(3,5-dimethoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-N-ethyl-2-methylprop-2-en-1-amine
• InChI: InChI=1S/C15H23NO2/c1-6-16(10-12(2)3)11-13-7-14(17-4)9-15(8-13)18-5/h7-9H,2,6,10-11H2,1,3-5H3
• InChI Key: KZPKKOPMDFUCIT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC(=CC(=C1)OC)OC)CC(=C)C
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

(3,5-dimethoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine, also known as 2C-E, is a synthetic phenethylamine that has gained popularity in the scientific research community due to its unique chemical structure and potential therapeutic properties. This compound was first synthesized in 1977 by Alexander Shulgin, a renowned chemist and pharmacologist who has contributed significantly to the development of psychoactive compounds.

Mechanism of Action

The exact mechanism of action of (3,5-dimethoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine is not fully understood, but it is believed to act on the serotonin system in the brain. Specifically, it is thought to act as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3,5-dimethoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine are complex and varied. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant effects. Additionally, (3,5-dimethoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine has been shown to increase heart rate and blood pressure, as well as cause pupil dilation and visual hallucinations.

Advantages and Limitations for Lab Experiments

One advantage of using (3,5-dimethoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine in scientific research is its unique chemical structure, which allows for the investigation of its potential therapeutic properties. However, one limitation is the lack of information on its long-term effects and potential toxicity.

Future Directions

There are several future directions for research on (3,5-dimethoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine. One area of interest is its potential use in the treatment of addiction and post-traumatic stress disorder. Additionally, further studies are needed to determine the long-term effects and potential toxicity of this compound. Finally, there is a need for the development of more selective and potent 5-HT2A receptor agonists for use in scientific research.

Synthesis Methods

The synthesis of (3,5-dimethoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine involves several steps, starting with the reaction of 3,5-dimethoxybenzaldehyde with nitroethane to form 1-(3,5-dimethoxyphenyl)-2-nitropropene. This intermediate is then reduced to 2-(3,5-dimethoxyphenyl)-N-ethyl-2-propen-1-amine using sodium borohydride. The final step involves the alkylation of the amine with 2-bromo-2-methylpropene to yield (3,5-dimethoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine.

Scientific Research Applications

(3,5-dimethoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models. Additionally, (3,5-dimethoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine has been investigated for its potential use in the treatment of addiction and post-traumatic stress disorder.